Cas no 23046-95-9 (Pyrazinetricarboxylic acid)

• Product Name: Pyrazinetricarboxylic acid
• CAS No: 23046-95-9
• MF: C₇H₄N₂O₆
• MW: 212.116461753845
• CID: 1415820
• PubChem ID: 16638696
• Update Time: 2025-04-20

Pyrazinetricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazinetricarboxylic acid
• pyrazine-2,3,5-tricarboxylic acid
• DTXSID20586270
• 23046-95-9
• AKOS000279983
• SCHEMBL2806249

• Inchi： 1S/C7H4N2O6/c10-5(11)2-1-8-3(6(12)13)4(9-2)7(14)15/h1H,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： GUSGSZQOULDNJZ-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=NC=C(C(=O)O)N=1)=O

Computed Properties

• Exact Mass: 212.00692
• Monoisotopic Mass: 212.00693585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 137.68